Cas no 25840-11-3 (Ethyl, 2-cyano-(7CI,8CI,9CI))

• Product Name: Ethyl, 2-cyano-(7CI,8CI,9CI)
• CAS No: 25840-11-3
• MF: C₃H₄N
• MW: 54.0705604553223
• CID: 280170
• PubChem ID: 141246
• Update Time: 2025-04-19

Ethyl, 2-cyano-(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Ethyl, 2-cyano-(7CI,8CI,9CI)
• 2-Cyanoethyl radical
• propanenitrile
• 25840-11-3
• DTXSID80180495

• Inchi： 1S/C3H4N/c1-2-3-4/h1-2H2
• InChI Key： WEMXRTXQKRXSIO-UHFFFAOYSA-N
• SMILES： N#CC[CH2] |^1:3|

Computed Properties

• Exact Mass: 55.04225
• Monoisotopic Mass: 54.034374132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 38.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79